(2,3-dihydro-1H-inden-1-yl)methanamine

• IUPAC Name: 2,3-dihydro-1H-inden-1-ylmethanamine
• InChI: InChI=1S/C10H13N/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9H,5-7,11H2
• InChI Key: QBHALBZXAXQBOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CN
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID80559228
• Molecular Weight: 147.22 g/mol
• CAS RN: 54949-92-7

Description

(2,3-dihydro-1H-inden-1-yl)methanamine, also known as indanamine or 2-AI, is a synthetic amine that belongs to the class of phenylethylamines. It is a structural analogue of amphetamine and has been reported to have stimulant and empathogenic effects. The compound was first synthesized in the 1970s, and since then, it has been the subject of scientific research on its synthesis, mechanism of action, and physiological effects.

Scientific Research Applications

Antibacterial and Antifungal Properties

C-Indan-1-yl-methylamine: derivatives have been synthesized and studied for their potential antibacterial and antifungal properties. These compounds have shown promising results against a variety of microorganisms, including Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, as well as Gram-negative bacteria such as Escherichia coli and Proteus vulgaris. .

Alzheimer’s Disease Treatment

Researchers have designed and synthesized novel 2,3-dihydro-1H-inden-1-ones , structurally related to C-Indan-1-yl-methylamine, as dual inhibitors of PDE4 and AChE. .

Pharmacological Applications

The structural motif of 2,3-dihydro-1H-inden-1-one , which is closely related to C-Indan-1-yl-methylamine, has been associated with a wide range of pharmacological properties. Notable activities include anticancer, anti-inflammatory, antioxidant, and anti-Alzheimer’s disease effects. .

Computational Chemistry Studies

Computational studies have been conducted on 2,3-dihydro-1H-inden-1-one derived fluorinated chalcone motifs, which are related to C-Indan-1-yl-methylamine. .

Synthesis Techniques

The synthesis of C-Indan-1-yl-methylamine derivatives involves various techniques such as grinding, stirring, and ultrasound irradiation methods. .

Drug Development

The biological activities of C-Indan-1-yl-methylamine and its derivatives make them interesting candidates for drug development. .

Synthesis routes and methods

Procedure details

To a solution of 150 ml of diborane (1M in THF) in 250 ml of dry THF. Ten g of 1-indane carboxamide is slowly added. Reaction mixture is stirred at reflux for three hours, cooled to room temperature, and worked up by slowly adding 150 ml of 1N HCl. THF is distilled off under reduced pressure, the aqueous solution is brought to pH~13 by addition of NaOH. It is extracted with ethyl acetate (2×300 ml). The organic extract is washed with water (1×100 ml), dried over MgSO4, filtered, and evaporated to dryness affording 6.5 g (71%) of 1-indanylmethylamine. It was used as is in the next reaction.